Cas no 62020-63-7 (3-Hydroxyisothiazole-5-carboxamide)

• Product Name: 3-Hydroxyisothiazole-5-carboxamide
• CAS No: 62020-63-7
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 460519
• PubChem ID: 12318823
• Update Time: 2025-04-19

3-Hydroxyisothiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxamide, 2,3-dihydro-3-oxo-
• 3-Hydroxyisothiazole-5-carboxylate
• 2,3-dihydro-3-oxo-5-Isothiazolecarboxamide
• 3-oxo-1,2-thiazole-5-carboxamide
• 5-Isothiazolecarboxamide,2,3-dihydro-3-oxo-(9CI)
• 3-Hydroxy-5-carbamoylisothiazole
• 3-Hydroxyisothiazol-5-carboxamid
• 3-hydroxyisothiazole-5-carboxamide
• 3-oxo-2,3-dihydro-isothiazole-5-carboxylic acid amide
• AG-G-27101
• CTK2C8669
• SureCN9637627
• AKOS006338573
• DTXSID20488205
• SCHEMBL9637627
• 62020-63-7
• AKOS030240517
• 3-Oxo-2,3-dihydro-1,2-thiazole-5-carboxamide
• FT-0669696
• 3-Hydroxyisothiazole-5-carboxamide

• Inchi： 1S/C4H4N2O2S/c5-4(8)2-1-3(7)6-9-2/h1H,(H2,5,8)(H,6,7)
• InChI Key： ZNGJTCRKBTXLLC-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC(N1)=O

Computed Properties

• Exact Mass: 143.99942
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Melting Point: 220°C dec.
• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives